Cas no 1015846-76-0 (3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid)

• Product Name: 3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid
• CAS No: 1015846-76-0
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• MDL: MFCD09971313
• CID: 869668
• Update Time: 2025-05-21

3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid
• AG-D-08720
• ALBB-009974
• CTK3J9987
• MolPort-006-068-933
• SBB050135
• STK506146
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 3-chloro-6-me
• pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 3-chloro-6-methyl-
• 3-chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: FREE)
• 3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid

• MDL： MFCD09971313
• Inchi： 1S/C8H6ClN3O2/c1-4-2-10-7-5(9)6(8(13)14)11-12(7)3-4/h2-3H,1H3,(H,13,14)
• InChI Key： PTHOBOPZSDCKOG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NN2C=C(C)C=NC2=1

Computed Properties

• Exact Mass: 211.01500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 67.49000
• LogP: 1.38930

3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid Security Information

• HazardClass：IRRITANT

Additional information on 3-Chloro-6-methylpyrazolo1,5-apyrimidine-2-carboxylic Acid

Comprehensive Guide to 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 1015846-76-0)

3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid (CAS No. 1015846-76-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative features a unique molecular structure combining a chloro-substituted pyrazole ring fused with a methylated pyrimidine core, terminated by a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules.

The compound's molecular formula C8H6ClN3O2 and molecular weight 211.60 g/mol reflect its moderate polarity, which contributes to its solubility in polar organic solvents like DMSO and methanol. Researchers particularly value its hydrogen-bonding capacity through both the carboxylic acid and nitrogen atoms, enabling diverse molecular interactions. Thermal analysis shows stability up to 180°C, making it suitable for various synthetic applications.

In pharmaceutical applications, 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid serves as a key precursor for kinase inhibitors. Recent studies highlight its potential in developing anticancer agents, particularly targeting JAK/STAT signaling pathways – a hot topic in oncology research. The compound's ability to modulate protein-protein interactions has sparked interest in drug discovery programs worldwide, especially for inflammatory diseases and certain cancers.

The agrochemical industry utilizes this compound in developing novel crop protection agents. Its heterocyclic framework demonstrates activity against various plant pathogens, aligning with the growing demand for sustainable agriculture solutions. Researchers are exploring its derivatives as potential fungicides with improved environmental profiles compared to traditional products – addressing current concerns about eco-friendly pest control.

Synthetic accessibility of 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid contributes to its commercial viability. Most routes begin with 6-methylpyrazolo[1,5-a]pyrimidine through sequential chlorination and carboxylation steps. Recent process optimizations have achieved yields exceeding 75%, reducing production costs – a critical factor for scale-up considerations. Advanced purification techniques like preparative HPLC ensure high purity (>98%) for research applications.

Market analysis indicates growing demand for 1015846-76-0, particularly from contract research organizations and pharmaceutical developers. The compound's price range varies significantly based on purity (research-grade $150-$300/g, bulk quantities $80-$150/g). Regulatory status remains favorable as it's classified as a non-controlled substance in major markets, though proper laboratory safety protocols should always be followed during handling.

Recent innovations focus on green chemistry approaches for synthesizing this compound. Microwave-assisted synthesis and catalytic methods have shown promise in reducing reaction times and improving atom economy – addressing the pharmaceutical industry's push toward sustainable manufacturing. These developments align with current trends in green synthetic methodologies, a frequently searched topic among chemistry professionals.

Analytical characterization of 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid typically involves HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. The compound shows characteristic 1H NMR signals at δ 2.5 (methyl protons), 6.8 (pyrimidine proton), and 12.3 ppm (carboxylic acid proton). These spectral features aid in quality control during production and research applications.

Storage recommendations suggest keeping the compound in amber glass containers under inert atmosphere at -20°C for long-term stability. The material demonstrates good shelf-life (>2 years) when protected from moisture and light. These handling considerations are crucial for researchers investigating its potential in medicinal chemistry applications.

Future research directions for CAS 1015846-76-0 include exploration of its metal-chelating properties and potential in coordination chemistry. Preliminary studies suggest interesting complexes with transition metals, opening possibilities in catalysis and materials science. These emerging applications complement its established uses in life sciences, making it a versatile building block for interdisciplinary research.

For researchers sourcing this compound, verification of analytical certificates and spectral data is essential. Reputable suppliers typically provide comprehensive characterization data including HPLC chromatograms, MS spectra, and NMR assignments. These quality assurances are particularly important for sensitive applications like high-throughput screening in drug discovery programs.

The environmental fate of 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid has become a research focus, responding to increased scrutiny of chemical sustainability. Biodegradation studies show moderate persistence in soil systems, with photodegradation as the primary decomposition pathway in aquatic environments. These findings inform proper waste management procedures for laboratories using this compound.

Patent landscape analysis reveals growing intellectual property activity around derivatives of 1015846-76-0, particularly in kinase inhibitor applications. Several recent patents describe novel synthetic routes and pharmaceutical compositions incorporating this scaffold, indicating its continued relevance in drug development. This IP activity reflects the compound's importance in current medicinal chemistry research.

In summary, 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylic Acid represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique structural features, synthetic accessibility, and diverse applicability make it valuable for researchers exploring new therapeutic agents, agricultural chemicals, and functional materials. As scientific understanding of heterocyclic compounds advances, this compound will likely find even broader utility in addressing contemporary challenges in health and technology.